Cas no 1492369-56-8 (1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol)

• Product Name: 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol
• CAS No: 1492369-56-8
• MF: C₁₂H₂₆N₂O
• MW: 214.347643375397
• CID: 4602202
• PubChem ID: 64978784
• Update Time: 2025-08-02

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol

• Inchi： 1S/C12H26N2O/c1-5-10-8-14(9-12(3,4)15)11(6-2)7-13-10/h10-11,13,15H,5-9H2,1-4H3
• InChI Key： VACVPDFFRSEHPU-UHFFFAOYSA-N
• SMILES： C(N1CC(CC)NCC1CC)C(C)(O)C

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 314.8±22.0 °C at 760 mmHg
• Flash Point: 144.2±22.3 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol

Comprehensive Guide to 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol (CAS No. 1492369-56-8): Properties, Applications, and Market Insights

1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol (CAS No. 1492369-56-8) is a specialized organic compound with a unique molecular structure. This compound belongs to the piperazine derivatives family, which is widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both diethylpiperazine and methylpropanol groups in its structure makes it a versatile intermediate for further chemical modifications.

The compound's molecular formula is C₁₂H₂₆N₂O, and it features a piperazine ring substituted with ethyl groups at the 2 and 5 positions, along with a hydroxyl-bearing 2-methylpropan-2-ol moiety. This structural configuration contributes to its solubility in polar organic solvents and its potential as a building block in drug discovery. Researchers are particularly interested in its ability to act as a ligand or a precursor for more complex molecules.

One of the most searched questions about 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol relates to its synthetic applications. Recent trends in medicinal chemistry highlight the demand for novel piperazine-based compounds due to their bioactivity. This compound is often explored for its potential role in central nervous system (CNS) drug development, given the pharmacological relevance of piperazine derivatives in modulating neurotransmitter systems.

From a commercial perspective, 1492369-56-8 has gained attention in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the growing demand from research institutions and pharmaceutical companies. Its stability under standard laboratory conditions and compatibility with common reaction conditions make it a practical choice for synthetic chemists.

Environmental and safety considerations for 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol are also frequently discussed topics. While not classified as hazardous under standard regulations, proper handling procedures should still be followed, including the use of personal protective equipment (PPE) in laboratory settings. The compound's biodegradability and ecological impact are subjects of ongoing research, aligning with the current industry focus on green chemistry principles.

Analytical characterization of CAS 1492369-56-8 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and identity, which are critical parameters for research applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such specialized compounds at trace levels.

The future outlook for 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol appears promising, particularly in the context of drug discovery pipelines. With increasing interest in nitrogen-containing heterocycles as privileged structures in medicinal chemistry, this compound's derivatives may find applications in developing new therapeutic agents. The pharmaceutical industry's continuous search for novel scaffolds with improved pharmacokinetic properties keeps compounds like this in high demand.

For researchers working with 1492369-56-8, proper storage conditions are essential to maintain the compound's stability. Recommendations typically include storage in a cool, dry place, protected from light and moisture. These precautions help preserve the compound's integrity for extended periods, ensuring reliable experimental results in various applications.

In conclusion, 1-(2,5-diethylpiperazin-1-yl)-2-methylpropan-2-ol represents an interesting case study in specialized chemical intermediates. Its combination of structural features and potential applications makes it a valuable compound for both academic research and industrial development. As synthetic methodologies continue to advance and the demand for novel chemical entities grows, compounds like CAS 1492369-56-8 will likely remain important tools in the chemist's repertoire.